2-(2,4-Difluorophenyl)benzaldehyde
Overview
Description
“2-(2,4-Difluorophenyl)benzaldehyde” is a chemical compound with the CAS Number: 1183323-64-9 . It has a molecular weight of 218.2 . The IUPAC name for this compound is 2’,4’-difluoro [1,1’-biphenyl]-2-carbaldehyde .
Molecular Structure Analysis
The molecular structure of “2-(2,4-Difluorophenyl)benzaldehyde” consists of a biphenyl group with two fluorine atoms attached to the phenyl ring . The InChI code for this compound is 1S/C13H8F2O/c14-10-5-6-12 (13 (15)7-10)11-4-2-1-3-9 (11)8-16/h1-8H .
Chemical Reactions Analysis
While specific chemical reactions involving “2-(2,4-Difluorophenyl)benzaldehyde” are not available, it’s known that the 2nd position of benzothiazole, a similar compound, is the most active site that makes 2-arylbenzothiazole as felicitous scaffolds in pharmaceutical chemistry .
Physical And Chemical Properties Analysis
The physical and chemical properties of “2-(2,4-Difluorophenyl)benzaldehyde” include a molecular weight of 218.20 g/mol . The compound has a complexity of 236 . The InChI key for this compound is VXWNQBQQPCHIMW-UHFFFAOYSA-N .
Scientific Research Applications
Application 1: Synthesis of N-(2,4-Difluorophenyl)-2-fluorobenzamide
- Summary of Application : This compound, also known as Fo24, was synthesized in high yield (1.09 g; 87%) using standard synthetic procedures from the condensation reaction of 2-fluorobenzoyl chloride with 2,4-difluoroaniline .
- Methods of Application : Crystals of Fo24 were grown from CH2Cl2 at room temperature . The Fo24 crystal structure was determined using single-crystal X-ray diffraction methods at 294 (1) K in space group Pn (No. 7) .
- Results or Outcomes : In Fo24, both aromatic rings are effectively coplanar with an interplanar angle of 0.7 (2)°. The central amide group plane is oriented by 23.04 (18)° and 23.69 (17)° from both aromatic rings, forming an intramolecular contact with an ortho-F12 atom with H1⋯F12 = 2.12 (4) Å .
Safety And Hazards
Future Directions
properties
IUPAC Name |
2-(2,4-difluorophenyl)benzaldehyde |
Source
|
|---|---|---|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C13H8F2O/c14-10-5-6-12(13(15)7-10)11-4-2-1-3-9(11)8-16/h1-8H |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI Key |
KSNYBGBUTBEDQC-UHFFFAOYSA-N |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
C1=CC=C(C(=C1)C=O)C2=C(C=C(C=C2)F)F |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C13H8F2O |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Molecular Weight |
218.20 g/mol |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Product Name |
2-(2,4-Difluorophenyl)benzaldehyde | |
Retrosynthesis Analysis
AI-Powered Synthesis Planning: Our tool employs the Template_relevance Pistachio, Template_relevance Bkms_metabolic, Template_relevance Pistachio_ringbreaker, Template_relevance Reaxys, Template_relevance Reaxys_biocatalysis model, leveraging a vast database of chemical reactions to predict feasible synthetic routes.
One-Step Synthesis Focus: Specifically designed for one-step synthesis, it provides concise and direct routes for your target compounds, streamlining the synthesis process.
Accurate Predictions: Utilizing the extensive PISTACHIO, BKMS_METABOLIC, PISTACHIO_RINGBREAKER, REAXYS, REAXYS_BIOCATALYSIS database, our tool offers high-accuracy predictions, reflecting the latest in chemical research and data.
Strategy Settings
| Precursor scoring | Relevance Heuristic |
|---|---|
| Min. plausibility | 0.01 |
| Model | Template_relevance |
| Template Set | Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis |
| Top-N result to add to graph | 6 |
Feasible Synthetic Routes
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